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Introduction

Aziprotryne is a triazine herbicide, now considered obsolete, that was historically used for the
post-emergence control of a variety of broadleaf weeds in several crops.[1] As a member of the
s-triazine chemical family, its herbicidal activity stems from its ability to inhibit photosynthesis.
This technical guide provides a comprehensive review of the existing research on Aziprotryne,
presenting quantitative data, detailed experimental protocols, and visual representations of its
mechanism of action and analytical workflows.

Chemical and Physical Properties

Aziprotryne, with the chemical name 2-azido-4-isopropylamino-6-methylthio-1,3,5-triazine, is a
synthetic compound. Its fundamental properties are summarized in the table below.
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Property Value Reference
) [Aziprotryne Chemical Data,
Chemical Formula C7H11N7S
n.d.]
_ [Aziprotryne Chemical Data,
Molecular Weight 225.27 g/mol d]
n.d.
[Aziprotryne Chemical Data,
CAS Number 4658-28-0
n.d.]
Appearance White crystalline solid [Aziprotryne, n.d.]

Water Solubility

55 mg/L at 20°C

[Aziprotryne (Ref: C 7019),
n.d.]

Melting Point

95-97 °C

[Aziprotryne, n.d.]

Toxicological Data

The toxicological profile of Aziprotryne has been evaluated in various organisms. The
following tables summarize the available quantitative data on its acute toxicity.

Acute Toxicity in Mammals

Test Species Route Value Reference

[Aziprotryne,
LD50 Rat Oral 3600 mg/kg

n.d.]

[Aziprotryne,
LD50 Rat Dermal > 3000 mg/kg d]

n.d.

) [Aziprotryne,

LC50 Rat Inhalation (4h) > 2.04 mg/L d]

n.d.

Ecotoxicity
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Test Species Duration Value Reference
Rainbow trout [Aziprotryne
LC50 (Oncorhynchus 96 hours 3.2 mg/L (Ref: C 7019),
mykiss) n.d.]
[Aziprotryne
EC50 Daphnia magna 48 hours 4.5 mg/L (Ref: C 7019),
n.d.]
Green algae [Aziprotryne
EbC50 (Selenastrum 72 hours 0.049 mg/L (Ref: C 7019),
capricornutum) n.d.]

Mechanism of Action: Inhibition of Photosynthetic
Electron Transport

The primary mode of action of Aziprotryne, like other s-triazine herbicides, is the inhibition of
photosynthesis at Photosystem Il (PSII).[2][3][4] Specifically, Aziprotryne binds to the D1
protein within the PSII reaction center, competing with plastoquinone (PQ) for its binding site.
This binding event blocks the electron flow from the primary quinone acceptor (Q_A) to the
secondary quinone acceptor (Q_B), thereby interrupting the photosynthetic electron transport
chain. The blockage of electron flow leads to an accumulation of excited chlorophyll molecules,
which results in the formation of reactive oxygen species (ROS). These ROS cause lipid
peroxidation and membrane damage, ultimately leading to cell death in susceptible plants.
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Inhibition of Photosystem Il by Aziprotryne.

Experimental Protocols
Synthesis of Aziprotryne

A detailed, step-by-step protocol for the synthesis of Aziprotryne is not readily available in the
public domain. However, a general method for the synthesis of s-triazine herbicides involves
the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride. For
Aziprotryne, this would involve the reaction of cyanuric chloride with sodium azide, followed by
isopropylamine, and finally with methylthiol. The reaction conditions, such as temperature and
solvent, would need to be carefully controlled at each step to achieve the desired product.

Bioassay for Herbicidal Activity (Agar-based)

This protocol describes a simple and rapid bioassay for determining the herbicidal activity of
Photosystem Il inhibitors using the unicellular green alga, Chlamydomonas reinhardtii.

Materials:

Chlamydomonas reinhardtii culture

e Agar medium (e.g., TAP medium with 1.5% agar)

o Petri dishes

 Sterile paper discs

o Aziprotryne stock solution of known concentration
e Solvent control (e.g., ethanol or acetone)

e Micropipettes

 Incubator with controlled lighting and temperature

Procedure:
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e Prepare Algal Lawn: Pour the molten agar medium into sterile petri dishes and allow it to
solidify. Spread a uniform layer of the Chlamydomonas reinhardtii culture onto the surface of
the agar to create an algal lawn.

o Prepare Herbicide Discs: Apply a known volume and concentration of the Aziprotryne stock
solution to sterile paper discs. Prepare a solvent control disc by applying the same volume of
the solvent used to dissolve the Aziprotryne.

 Incubation: Place the herbicide-treated and control discs onto the algal lawn in the petri
dishes.

o Observation: Incubate the plates under appropriate light and temperature conditions for 2-3
days.

o Data Analysis: Measure the diameter of the zone of inhibition (clearing zone) around each
disc. A larger zone of inhibition indicates higher herbicidal activity. Compare the results for
Aziprotryne with the solvent control.

Analytical Method for Aziprotryne in Water Samples

This protocol outlines a method for the determination of Aziprotryne in water samples using
high-performance liquid chromatography (HPLC).

Materials and Equipment:

e HPLC system with a UV detector

o C18 analytical column

e Aziprotryne analytical standard

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Solid-phase extraction (SPE) cartridges (e.g., C18)

e Vacuum manifold for SPE
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e Syringe filters (0.45 pm)
Procedure:

o Sample Preparation (Solid-Phase Extraction):

[¢]

Condition the SPE cartridge with acetonitrile followed by water.

[e]

Pass a known volume of the water sample through the cartridge.

o

Wash the cartridge with water to remove interfering substances.

[¢]

Elute the retained Aziprotryne with a small volume of acetonitrile.

o HPLC Analysis:

[e]

Filter the eluate through a 0.45 pum syringe filter.

o

Inject a known volume of the filtered eluate into the HPLC system.

[¢]

Perform the chromatographic separation using an isocratic or gradient elution with a
mobile phase of acetonitrile and water.

[¢]

Detect Aziprotryne using the UV detector at its maximum absorbance wavelength
(approximately 220 nm).

e Quantification:

o Prepare a calibration curve using a series of standard solutions of Aziprotryne of known
concentrations.

o Quantify the concentration of Aziprotryne in the sample by comparing its peak area to the
calibration curve.

Experimental and Analytical Workflow

The following diagram illustrates a general workflow for the analysis of Aziprotryne residues in
environmental samples.
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1. Sample Collection

Collect Water/Soil Samples

2. Sample Preparation
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(e.g., SPE for water, solvent extraction for soil)

l
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l
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3. Instrumewal Analysis

HPLC-UV or LC-MS/MS Analysis
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l
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l

Reporting of Results
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General workflow for Aziprotryne residue analysis.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1232060?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide has summarized the key research findings on the herbicide Aziprotryne.
While the compound is no longer in active use, the information presented here, including its
toxicological data, mechanism of action, and analytical methodologies, provides a valuable
resource for researchers in environmental science, toxicology, and plant science. The detailed
protocols and visual diagrams are intended to facilitate a deeper understanding of
Aziprotryne's properties and its impact on biological systems. Further research could focus on
its environmental fate and the long-term effects of its residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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